Cas no 2680842-40-2 (tert-butyl N-2-nitro-3-(propan-2-yloxy)phenylcarbamate)

• Product Name: tert-butyl N-2-nitro-3-(propan-2-yloxy)phenylcarbamate
• CAS No: 2680842-40-2
• MF: C₁₄H₂₀N₂O₅
• MW: 296.319004058838
• CID: 5635665
• PubChem ID: 165921679
• Update Time: 2025-05-23

tert-butyl N-2-nitro-3-(propan-2-yloxy)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680842-40-2
• tert-butyl N-[2-nitro-3-(propan-2-yloxy)phenyl]carbamate
• EN300-28289460
• tert-butyl N-2-nitro-3-(propan-2-yloxy)phenylcarbamate

• Inchi： 1S/C14H20N2O5/c1-9(2)20-11-8-6-7-10(12(11)16(18)19)15-13(17)21-14(3,4)5/h6-9H,1-5H3,(H,15,17)
• InChI Key： RACPEPCSCCGOHT-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=C(C=1[N+](=O)[O-])OC(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 296.13722174g/mol
• Monoisotopic Mass: 296.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 93.4Ų

Additional information on tert-butyl N-2-nitro-3-(propan-2-yloxy)phenylcarbamate

tert-butyl N-2-nitro-3-(propan-2-yloxy)phenylcarbamate: A Comprehensive Overview

The compound tert-butyl N-2-nitro-3-(propan-2-yloxy)phenylcarbamate, identified by the CAS number 2680842-40-2, is a complex organic molecule with significant applications in various fields. This compound has garnered attention in recent years due to its unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a phenyl ring substituted with a nitro group at position 2 and a propan-2-yloxy group at position 3, further modified by a tert-butyl carbamate moiety. These functional groups contribute to its versatile reactivity and stability, making it a valuable compound for researchers and industries alike.

Recent studies have highlighted the importance of tert-butyl N-2-nitro-3-(propan-2-yloxy)phenylcarbamate in the development of novel bioactive compounds. For instance, researchers have explored its role as an intermediate in the synthesis of herbicides and insecticides. The nitro group on the phenyl ring is known to enhance the bioactivity of the compound, making it an attractive candidate for agricultural applications. Moreover, the tert-butyl carbamate group provides additional stability, which is crucial for maintaining the compound's efficacy under various environmental conditions.

The synthesis of tert-butyl N-2-nitro-3-(propan-2-yloxy)phenylcarbamate involves a multi-step process that typically begins with the nitration of a substituted phenol derivative. The introduction of the propan-2-yloxy group is achieved through nucleophilic substitution or esterification reactions, depending on the specific synthetic pathway employed. The final step involves the coupling of the modified phenol with tert-butyl carbamate, which can be facilitated using coupling agents such as dicyclohexylcarbodiimide (DCC) or other suitable reagents. This process underscores the importance of precise control over reaction conditions to ensure high yields and purity.

In terms of applications, tert-butyl N-2-nitro-3-(propan-2-yloxy)phenylcarbamate has shown promise in the pharmaceutical industry as a potential precursor for drug development. Its structure allows for further functionalization, enabling researchers to explore its potential as an anti-inflammatory agent or an anticancer drug. Recent studies have focused on its ability to modulate cellular signaling pathways, particularly those involved in inflammation and apoptosis. These findings suggest that this compound could serve as a lead molecule for developing new therapeutic agents.

Beyond its chemical applications, this compound has also been studied for its environmental impact. Researchers have investigated its biodegradability and toxicity to aquatic organisms, which are critical factors for determining its suitability for large-scale use in agriculture or industry. Preliminary results indicate that while it exhibits moderate toxicity to certain aquatic species, its biodegradation rates are promising under aerobic conditions. These findings highlight the need for further research into optimizing its environmental profile while maintaining its desired chemical properties.

The future of tert-butyl N-2-nitro-3-(propan-2-yloxy)phenylcarbamate lies in its potential for innovation across multiple disciplines. Ongoing research aims to explore its use in advanced materials such as polymers and coatings, where its stability and reactivity could offer new opportunities for industrial applications. Additionally, advancements in green chemistry are expected to influence the development of more sustainable synthetic routes for this compound, reducing its environmental footprint while enhancing its commercial viability.

In conclusion, tert-butyl N-2-nitro-3-(propan-2-yloxy)phenylcarbamate is a multifaceted compound with significant potential across various industries. Its unique chemical structure and functional groups make it an invaluable tool for researchers seeking to develop novel compounds with enhanced bioactivity and stability. As ongoing studies continue to uncover new applications and optimize its properties, this compound is poised to play a pivotal role in advancing both scientific research and industrial innovation.